Cas no 1354488-21-3 (Methyl (2S,4R)-4-(2-methylpropanoyloxy)pyrrolidine-2-carboxylate;hydrochloride)

• Product Name: Methyl (2S,4R)-4-(2-methylpropanoyloxy)pyrrolidine-2-carboxylate;hydrochloride
• CAS No: 1354488-21-3
• MF: C₁₀H₁₈ClNO₄
• MW: 251.7072224617
• CID: 4696198
• Update Time: 2023-08-15

Methyl (2S,4R)-4-(2-methylpropanoyloxy)pyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(2-methylpropanoyloxy)pyrrolidine-2-carboxylate;hydrochloride

• Inchi： 1S/C10H17NO4.ClH/c1-6(2)9(12)15-7-4-8(11-5-7)10(13)14-3;/h6-8,11H,4-5H2,1-3H3;1H/t7-,8+;/m1./s1
• InChI Key： UTGWVKHXEKXAPL-WLYNEOFISA-N
• SMILES： Cl.O(C(C(C)C)=O)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Topological Polar Surface Area: 64.599